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Compound of Interest

Compound Name: (S)-BI 665915

Cat. No.: B606090 Get Quote

(S)-BI 665915 is a highly potent, orally active inhibitor of the 5-lipoxygenase-activating protein

(FLAP), with an IC50 of 1.7 nM.[1][2][3] Due to its high potency, this compound requires

stringent handling procedures to minimize exposure and ensure the safety of laboratory

personnel. This guide provides essential information on the personal protective equipment

(PPE) required for handling (S)-BI 665915, along with operational and disposal plans.

Personal Protective Equipment (PPE)
Recommendations
The selection of appropriate PPE is critical when handling potent compounds like (S)-BI
665915. The following table summarizes the recommended PPE for various laboratory

activities involving this compound.
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Activity Minimum PPE Requirement
Enhanced Precautions (for

high-risk procedures)*

Weighing and preparing

solutions

- Disposable nitrile gloves

(double-gloved)[4] - Lab

coat[4][5] - Safety glasses with

side shields[4][6]

- Chemical splash goggles[6] -

Face shield[5][6] - Respiratory

protection (e.g., N95 respirator

or powered air-purifying

respirator - PAPR)[5]

Cell culture and in vitro assays

- Disposable nitrile gloves[4] -

Lab coat[4][5] - Safety

glasses[4][6]

- Chemical splash goggles[6]

In vivo studies (animal

handling)

- Disposable nitrile gloves[4] -

Lab coat or dedicated gown[4]

[5] - Safety glasses[4][6]

- Respiratory protection if

aerosolization is possible[5]

Waste Disposal

- Disposable nitrile gloves[4] -

Lab coat[4][5] - Safety

glasses[4][6]

- Chemical splash goggles and

face shield for handling liquid

waste[5][6]

*High-risk procedures include handling large quantities of the compound, procedures with a

high likelihood of aerosol generation, or cleaning up spills.

Experimental Protocols: Donning and Doffing PPE
Proper technique for putting on (donning) and taking off (doffing) PPE is crucial to prevent

contamination.

Donning Procedure:

Hand Hygiene: Wash hands thoroughly with soap and water.

Gown/Lab Coat: Put on a clean lab coat or gown, ensuring it is fully buttoned.[7]

Respiratory Protection (if required): Put on the respirator, ensuring a proper fit and seal.

Eye and Face Protection: Put on safety glasses, goggles, or a face shield.[7]
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Gloves: Don the first pair of gloves, pulling the cuffs over the sleeves of the lab coat. Don a

second pair of gloves over the first.[4]

Doffing Procedure:

Gloves: Remove the outer pair of gloves first, being careful not to touch the outside with bare

hands. Then, remove the inner pair.

Gown/Lab Coat: Unbutton the lab coat and roll it down from the shoulders, turning it inside

out as you remove it.

Hand Hygiene: Wash hands thoroughly.

Eye and Face Protection: Remove eye and face protection.

Respiratory Protection (if required): Remove the respirator without touching the front.

Hand Hygiene: Wash hands again thoroughly with soap and water.

Visualizing Safety Workflows
To further clarify the safety procedures for handling (S)-BI 665915, the following diagrams

illustrate key decision-making and operational workflows.
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Caption: PPE selection workflow for (S)-BI 665915 handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b606090?utm_src=pdf-custom-synthesis
https://dcchemicals.com/product_show-S-BI-665915.html?datasheet=datasheet
https://www.medchemexpress.com/s-bi-665915.html
https://www.opnme.com/molecules/flap-bi665915
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://www.youtube.com/watch?v=5Qc6ycealew
https://www.benchchem.com/product/b606090#personal-protective-equipment-for-handling-s-bi-665915
https://www.benchchem.com/product/b606090#personal-protective-equipment-for-handling-s-bi-665915
https://www.benchchem.com/product/b606090#personal-protective-equipment-for-handling-s-bi-665915
https://www.benchchem.com/product/b606090#personal-protective-equipment-for-handling-s-bi-665915
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606090?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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